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Compound of Interest

Phosphoribosyl pyrophosphate
Compound Name:
pentasodium

Cat. No.: B15584143

For researchers and professionals in the pharmaceutical and biotechnology sectors, ensuring
the safe handling and disposal of laboratory chemicals is paramount. This document provides a
comprehensive, step-by-step guide for the proper disposal of Phosphoribosyl
pyrophosphate pentasodium salt (PRPP), a crucial metabolite in various biosynthetic
pathways. Adherence to these procedures is vital for maintaining a safe laboratory environment

and ensuring regulatory compliance.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a substance is the first
step toward safe handling and disposal. Below is a summary of key data for Phosphoribosyl
pyrophosphate pentasodium salt.
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Property Value

CAS Number 108321-05-7
Molecular Formula CsHsNasO14P3
Molecular Weight 499.98 g/mol [1]
Appearance White powder[1]
Solubility in Water 50 mg/mL[1]
Storage Temperature -20°C[1]

Purity >75% (HPLC)[1]

Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the potential hazards and
necessary safety precautions.

Hazard Identification:
e May cause damage to organs (Hazard Statement H371)[1].

o Until more comprehensive toxicological data is available, it is prudent to consider this
chemical as potentially hazardous[2].

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves should be worn at all times.
o Eye Protection: Safety glasses or goggles are mandatory.

e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If there is a risk of generating dust, a dust mask or other appropriate
respiratory protection should be used[1].

Handling:
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Avoid breathing dust[1].

Do not eat, drink, or smoke when using this product[1].

Wash skin thoroughly after handling[1].

Avoid contact with skin and eyes.

Disposal Protocol

The disposal of Phosphoribosyl pyrophosphate pentasodium salt must be carried out in
compliance with all federal, state, and local environmental regulations. The following is a
general procedural workflow for the disposal of this chemical.
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Step 1: Don Personal
Protective Equipment (PPE)
Step 2: Prepare Waste
for Disposal
(Step 3: Label Waste Containe)
Gtep 4: Temporary Storage)
(Step 5: Final DisposaD

Click to download full resolution via product page

Figure 1. General workflow for the disposal of Phosphoribosyl pyrophosphate pentasodium
salt.

Step-by-Step Disposal Procedure:

e Don Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you
are wearing the appropriate PPE, including gloves, safety goggles, and a lab coat.
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e Prepare Waste for Disposal:

o Solid Waste: For unused or expired solid Phosphoribosyl pyrophosphate pentasodium
salt, do not mix it with other waste. Keep it in its original, sealed container if possible.

o Agqueous Solutions: If disposing of aqueous solutions, check with your institution's
environmental health and safety (EHS) office for guidance on neutralization or dilution
before drain disposal. Given its high water solubility, it may be permissible to dispose of
very dilute, neutralized solutions down the drain with copious amounts of water, but this
must be confirmed with your local EHS. Do not dispose of undiluted solutions down the
drain.

e Label Waste Container:

o Clearly label the waste container with the full chemical name: "Phosphoribosyl
pyrophosphate pentasodium salt".

o Include the CAS number: "108321-05-7".
o Indicate any known hazards.
e Temporary Storage:
o Store the labeled waste container in a designated, secure waste accumulation area.
o Ensure the storage area is away from incompatible materials.
» Final Disposal:
o Arrange for pickup by your institution's certified hazardous waste disposal service.

o Provide the waste disposal service with the Safety Data Sheet (SDS) for Phosphoribosyl
pyrophosphate pentasodium salt.

o The final disposal must be conducted at an approved waste disposal plant in accordance
with all applicable regulations.
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Disclaimer: This guide provides general procedures for the disposal of Phosphoribosyl
pyrophosphate pentasodium salt. It is imperative to consult your institution's specific safety
protocols and your local Environmental Health and Safety (EHS) office for detailed instructions
and to ensure full compliance with all regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Guide to the Proper Disposal of
Phosphoribosyl Pyrophosphate Pentasodium Salt]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15584143#phosphoribosyl-
pyrophosphate-pentasodium-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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